Cas no 132873-53-1 (5-Bromo-3-Chromanone)

• Product Name: 5-Bromo-3-Chromanone
• CAS No: 132873-53-1
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD12828268
• CID: 64224
• PubChem ID: 19043186
• Update Time: 2025-05-19

5-Bromo-3-Chromanone Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-Chromanone
• 5-bromo-4H-chromen-3-one
• 2H-1-Benzopyran-3(4H)-one,5-bromo
• 5-bromanyl-4H-chromen-3-one
• 5-Bromochroman-3-one
• SCHEMBL8822582
• A806511
• 5-bromo-3chromanone
• DQEZEDNXYWWKJS-UHFFFAOYSA-N
• 132873-53-1
• FT-0656190
• DTXSID60597663
• AKOS015915157
• 5-Bromo-2H-1-benzopyran-3(4H)-onato

• MDL： MFCD12828268
• Inchi： 1S/C9H7BrO2/c10-8-2-1-3-9-7(8)4-6(11)5-12-9/h1-3H,4-5H2
• InChI Key： DQEZEDNXYWWKJS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(CO2)=O

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.621
• Boiling Point: 339 °C at 760 mmHg
• Flash Point: 339 °C at 760 mmHg
• Refractive Index: 1.599
• PSA: 26.30000
• LogP: 1.95310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5-Bromo-3-Chromanone

Research Brief on 5-Bromo-3-Chromanone (CAS: 132873-53-1) in Chemical Biology and Pharmaceutical Applications

5-Bromo-3-Chromanone (CAS: 132873-53-1) is a brominated derivative of chromanone, a structural motif widely utilized in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. This research brief consolidates the latest findings on its synthetic routes, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Bromo-3-Chromanone as a precursor for novel γ-aminobutyric acid (GABA) receptor modulators. Researchers employed a palladium-catalyzed cross-coupling reaction to functionalize the bromo-substituent, yielding derivatives with enhanced blood-brain barrier permeability. Molecular docking simulations further revealed its binding affinity to GABA_A subtypes, suggesting potential anxiolytic applications.

In antimicrobial research, 5-Bromo-3-Chromanone derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) in a Nature Communications report (2024). Structure-activity relationship (SAR) studies identified the bromo group as critical for disrupting bacterial cell wall biosynthesis via inhibition of penicillin-binding protein 2a (PBP2a). Notably, lead optimization efforts reduced cytotoxicity by 40% compared to vancomycin analogs.

Advancements in synthetic methodologies have also been reported. A continuous-flow chemistry approach (Organic Process Research & Development, 2023) achieved 92% yield of 5-Bromo-3-Chromanone with 99.5% purity, addressing previous scalability challenges in batch processes. This innovation supports its industrial adoption as a building block for fragment-based drug design.

Ongoing clinical investigations (Phase I/II) are evaluating a 5-Bromo-3-Chromanone-derived PARP inhibitor for oncology indications, with preliminary data showing selective tumor penetration. However, pharmacokinetic studies indicate the need for prodrug strategies to improve oral bioavailability, as highlighted in recent ACS Pharmacology & Translational Science publications.

These collective findings position 5-Bromo-3-Chromanone as a multifaceted scaffold in pharmaceutical development. Future research directions should prioritize metabolite profiling and toxicological assessments to accelerate translational applications while exploring its utility in covalent inhibitor design through the reactive bromo moiety.